Ethyl 1-(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylpiperidine-4-carboxylate
Description
Ethyl 1-(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C15H23N3O6S and its molecular weight is 373.42. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
The molecular structures of related compounds, such as ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate, have been determined, showcasing the importance of intramolecular and intermolecular hydrogen bonds in dictating the spatial arrangement of molecules. This analysis provides foundational knowledge for understanding the chemical behavior and potential reactivity of similar compounds, including Ethyl 1-(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylpiperidine-4-carboxylate (Wu et al., 2005).
Antibacterial Agent Synthesis
Compounds with structures similar to this compound have been synthesized and evaluated as antibacterial agents. For example, derivatives of 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid, having sulfinyl or sulfonyl groups, were synthesized and showed potent antibacterial properties (Miyamoto et al., 1987).
Antioxidant Agents
The synthesis and characterization of substituted ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate derivatives have shown promising antioxidant activity. This research highlights the potential for derivatives of this compound to act as antioxidant agents, contributing to the development of novel therapeutic compounds (Asha et al., 2009).
Herbicidal Activity
Research into related compounds such as ethyl 5-[N-(5,7-dimethoxy-2H-1,2,4-thiadiazolo-[2,3-a] pyrimidin-2-ylidene)sulfamoyl]-1,3-dimethylpyrazole-4-carboxylate has elucidated their hydrolytic activation/decomposition pathways, revealing potent herbicidal activity. This suggests that this compound and its derivatives could be explored for herbicidal applications, leveraging their chemical reactivity for plant protection (Okajima et al., 1991).
Properties
IUPAC Name |
ethyl 1-(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O6S/c1-5-24-14(20)11-6-8-18(9-7-11)25(22,23)12-10(2)16(3)15(21)17(4)13(12)19/h11H,5-9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZWOXQBBWZDLRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=C(N(C(=O)N(C2=O)C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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